Cas no 2109704-24-5 (2,2-dimethyl-3-(prop-2-yn-1-yl)oxolane-3-carbaldehyde)

• Product Name: 2,2-dimethyl-3-(prop-2-yn-1-yl)oxolane-3-carbaldehyde
• CAS No: 2109704-24-5
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 5999532
• PubChem ID: 165735052
• Update Time: 2025-11-03

2,2-dimethyl-3-(prop-2-yn-1-yl)oxolane-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(prop-2-yn-1-yl)oxolane-3-carbaldehyde
• 2109704-24-5
• EN300-1619736

• Inchi： 1S/C10H14O2/c1-4-5-10(8-11)6-7-12-9(10,2)3/h1,8H,5-7H2,2-3H3
• InChI Key： UJQHCPUJLOLOCK-UHFFFAOYSA-N
• SMILES： O1CCC(C=O)(CC#C)C1(C)C

Computed Properties

• Exact Mass: 166.099379685g/mol
• Monoisotopic Mass: 166.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 26.3Ų

Additional information on 2,2-dimethyl-3-(prop-2-yn-1-yl)oxolane-3-carbaldehyde

2,2-Dimethyl-3-(prop-2-yn-1-yl)oxolane-3-carbaldehyde (CAS No. 2109704-24-5): A Versatile Building Block in Organic Synthesis

The compound 2,2-dimethyl-3-(prop-2-yn-1-yl)oxolane-3-carbaldehyde (CAS No. 2109704-24-5) represents an important class of oxygen-containing heterocyclic aldehydes that has gained significant attention in modern organic chemistry. This functionalized oxolane derivative combines the structural features of a tetrahydrofuran ring with both alkyne and aldehyde functionalities, making it a valuable intermediate for various synthetic applications.

Chemically, 2,2-dimethyl-3-(prop-2-yn-1-yl)oxolane-3-carbaldehyde belongs to the family of cyclic ether aldehydes with a molecular formula of C10H14O2. The presence of both propargyl and aldehyde groups on the same carbon atom of the 2,2-dimethyloxolane ring creates unique reactivity patterns that synthetic chemists can exploit for constructing complex molecular architectures. Recent literature highlights its growing importance in click chemistry applications and bioconjugation strategies.

One of the most significant applications of CAS 2109704-24-5 lies in its role as a precursor for pharmaceutical intermediates. The compound's alkyne functionality enables participation in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, a cornerstone of modern drug discovery approaches. Researchers have utilized similar structures in developing targeted therapies and biomolecular probes, particularly in the context of cancer research and neurodegenerative disease studies.

The 2,2-dimethyloxolane scaffold in this compound provides enhanced stability compared to simple linear aldehydes, while the prop-2-yn-1-yl substituent offers orthogonal reactivity. This combination makes 2,2-dimethyl-3-(prop-2-yn-1-yl)oxolane-3-carbaldehyde particularly valuable for multi-component reactions and sequential functionalization strategies. Recent publications in journals like Organic Letters and Journal of Organic Chemistry have demonstrated its utility in constructing heterocyclic compounds with potential biological activity.

From a synthetic chemistry perspective, the aldehyde group in CAS 2109704-24-5 serves as an excellent handle for nucleophilic additions and condensation reactions. The propargyl group simultaneously allows for metal-catalyzed coupling reactions, enabling the construction of diverse molecular frameworks. This dual functionality has made the compound particularly interesting for researchers working on natural product synthesis and medicinal chemistry projects.

In material science applications, derivatives of 2,2-dimethyl-3-(prop-2-yn-1-yl)oxolane-3-carbaldehyde have shown promise in the development of functional polymers and smart materials. The compound's ability to participate in both chain-growth and step-growth polymerization processes makes it attractive for creating materials with tailored properties. Recent studies have explored its use in self-healing materials and stimuli-responsive systems, aligning with current trends in sustainable material design.

The stability profile of 2,2-dimethyl-3-(prop-2-yn-1-yl)oxolane-3-carbaldehyde makes it particularly suitable for storage and handling in laboratory settings. Unlike many reactive aldehydes, the oxolane ring provides protection against certain degradation pathways, enhancing the compound's shelf life. This characteristic has contributed to its growing popularity among synthetic chemists who require reliable building blocks for their research.

Recent advances in flow chemistry and continuous processing have created new opportunities for utilizing CAS 2109704-24-5 in scaled-up synthetic operations. The compound's well-defined reactivity makes it amenable to automated synthesis platforms, addressing current industry demands for process intensification and green chemistry approaches. Several pharmaceutical companies have included similar structures in their intermediate libraries for high-throughput screening.

From a commercial availability standpoint, 2,2-dimethyl-3-(prop-2-yn-1-yl)oxolane-3-carbaldehyde is typically supplied by specialty chemical manufacturers with strict quality control measures. The compound is generally offered with comprehensive analytical data, including NMR spectra and HPLC purity certificates, ensuring reproducibility in research applications. Current market trends indicate growing demand for such multifunctional building blocks in both academic and industrial settings.

Looking forward, the unique structural features of 2,2-dimethyl-3-(prop-2-yn-1-yl)oxolane-3-carbaldehyde position it as a compound with significant potential in emerging areas of chemical research. Its applications in bioconjugation chemistry, materials science, and medicinal chemistry continue to expand as researchers discover new ways to leverage its dual functionality. The compound's compatibility with modern catalytic systems and sustainable synthetic methods ensures its relevance in the evolving landscape of organic synthesis.